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Compound of Interest

Compound Name: 2H-Azirine

CAS No.: 157-16-4

Cat. No.: B087319

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 2H-azirine motif, a strained three-membered nitrogen-containing heterocycle, is a versatile

building block in organic synthesis, offering access to a wide array of more complex

nitrogenous compounds. Due to their high ring strain, 2H-azirines are valuable intermediates in

the synthesis of pharmaceuticals and natural products. This guide provides an objective

comparison of the most common methods for 2H-azirine synthesis, supported by experimental

data, detailed protocols, and mechanistic diagrams to aid researchers in selecting the most

suitable method for their specific needs.

Comparison of 2H-Azirine Synthesis Methods
The primary synthetic routes to 2H-azirines include the decomposition of vinyl azides, the

Neber rearrangement of oximes, the oxidation of enamines, and the isomerization of

isoxazoles. Each method offers distinct advantages and disadvantages in terms of substrate

scope, reaction conditions, and yields.
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Method
Starting
Material

Key
Reagents/C
onditions

Typical
Yield (%)

Advantages
Disadvanta
ges

Thermolysis

of Vinyl

Azides

Vinyl Azide

Heat (85-140

°C), Toluene

or xylene

65->99

High yields,

broad

substrate

scope,

amenable to

flow

chemistry.[1]

[2]

Potentially

hazardous

azide

precursors,

high

temperatures

may be

required.[3][4]

Photolysis of

Vinyl Azides
Vinyl Azide

UV light (e.g.,

365-450 nm),

Acetonitrile,

often in flow.

[5]

Good to

Excellent

Mild

conditions,

can be highly

efficient in

flow setups.

[5]

Requires

specialized

photochemic

al equipment.

Neber

Rearrangeme

nt

Ketoxime

Sulfonyl

chloride,

Base (e.g.,

Et3N, DBU,

quinidine).[6]

78-93

Classic and

reliable

method,

asymmetric

variants

available.[7]

[8]

Requires pre-

functionalizati

on of the

oxime.

Oxidation of

Enamines
Enamine

PIDA or

I2/DBU,

CH2Cl2,

Room

temperature.

[9][10]

65-92

Mild, metal-

free

conditions,

good

functional

group

tolerance.[9]

[10][11]

Substrate-

dependent

yields.
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Isomerization

of Isoxazoles

5-

Chloroisoxaz

ole

FeCl2

(catalyst),

Room

temperature.

[12]

64-98

High yields,

readily

available

starting

materials.[12]

Limited to

substituted

isoxazoles.

Experimental Protocols
Thermolysis of a Vinyl Azide
This protocol is adapted from a general procedure for the thermal cyclization of aryl vinyl

azides.[4]

Materials:

Aryl vinyl azide (1.0 eq)

Anhydrous toluene (to achieve a concentration of ~0.1 M)

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the

aryl vinyl azide.

Add anhydrous toluene to the flask.

Place the flask in a pre-heated oil bath at 110 °C.

Stir the reaction mixture and monitor the evolution of nitrogen gas. The reaction is typically

complete within several hours.

Once the reaction is complete (monitored by TLC or GC-MS), remove the flask from the oil

bath and allow it to cool to room temperature.

Concentrate the reaction mixture under reduced pressure to remove the toluene.

The crude 2H-azirine can be purified by flash column chromatography on silica gel.
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Neber Rearrangement of an Oxime Tosylate
This protocol is based on a reported synthesis of a 2H-azirine from an oxime-tosylate.[6]

Materials:

Oxime-tosylate (1.0 eq)

Triethylamine (Et3N) (1.2 eq)

Anhydrous toluene

Procedure:

Dissolve the oxime-tosylate in anhydrous toluene in a round-bottom flask equipped with a

magnetic stir bar.

Add triethylamine to the solution.

Stir the reaction mixture at room temperature.

Monitor the reaction progress by TLC until the starting material is consumed.

After the reaction is complete, quench the reaction with a saturated aqueous solution of

ammonium chloride.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the 2H-
azirine.

Iodine-Mediated Oxidative Cyclization of an Enamine
This protocol is adapted from a method for the synthesis of 2H-azirines from enamines using

molecular iodine.[9]
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Materials:

Enamine (1.0 eq)

Molecular Iodine (I2) (1.2 eq)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.5 eq)

Anhydrous dichloromethane (CH2Cl2)

Procedure:

To a solution of the enamine in anhydrous CH2Cl2, add DBU.

Add molecular iodine portion-wise to the stirred solution at room temperature.

Stir the reaction mixture at room temperature and monitor the reaction by TLC.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Separate the organic layer, and extract the aqueous layer with CH2Cl2.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired 2H-
azirine.

FeCl2-Catalyzed Isomerization of a 5-Chloroisoxazole
This protocol is based on the iron-catalyzed synthesis of 2H-azirine-2,2-dicarboxylic acids.[12]

Materials:

3-Aryl-5-chloroisoxazole-4-carbonyl chloride (1.0 eq)

FeCl2 (catalyst)
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Anhydrous solvent (e.g., dichloromethane)

Water

Procedure:

Dissolve the 3-aryl-5-chloroisoxazole-4-carbonyl chloride in the anhydrous solvent in a

reaction vessel under an inert atmosphere.

Add the FeCl2 catalyst to the solution.

Stir the reaction mixture at room temperature.

Monitor the reaction progress by TLC until the starting isoxazole is consumed.

After the reaction is complete, treat the reaction mixture with water to hydrolyze the acyl

chloride.

Isolate the resulting 2H-azirine-2,2-dicarboxylic acid, which may precipitate or require

extraction.

Further purification can be achieved by recrystallization or chromatography if necessary.

Reaction Mechanisms and Workflows
The following diagrams illustrate the fundamental transformations for each synthetic method.

Thermolysis of Vinyl Azide

Vinyl Azide
Heat (Δ)

- N₂

Vinyl Nitrene
(Intermediate)

Cyclization 2H-Azirine

Click to download full resolution via product page

Caption: Thermolysis of a vinyl azide to a 2H-azirine.
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Neber Rearrangement

Ketoxime
Sulfonylation
(e.g., TsCl)

Oxime Sulfonate Base Azirine Precursor Cyclization 2H-Azirine

Click to download full resolution via product page

Caption: The Neber rearrangement of a ketoxime.

Oxidation of Enamine

Enamine
Oxidant

(e.g., I₂, PIDA)
Oxidized Intermediate

Intramolecular
Cyclization

2H-Azirine

Click to download full resolution via product page

Caption: Oxidative cyclization of an enamine to a 2H-azirine.

Isomerization of Isoxazole

5-Chloroisoxazole FeCl₂ (cat.) N-O Bond Cleavage Ring Contraction 2H-Azirine

Click to download full resolution via product page

Caption: Iron-catalyzed isomerization of an isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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